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Compound of Interest

Compound Name: GSK163929

Cat. No.: B8627810 Get Quote

Welcome to the technical support center for GSK163929, a potent and selective inhibitor of

Receptor-Interacting Protein Kinase 1 (RIPK1). This resource provides researchers, scientists,

and drug development professionals with comprehensive troubleshooting guides, frequently

asked questions (FAQs), and detailed experimental protocols to facilitate successful bioassay

development.

GSK163929 Activity Data
The following table summarizes the typical in vitro activity of GSK163929 in various key

assays. These values should serve as a benchmark for your experiments. Significant

deviations may indicate issues with assay setup or execution.
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Assay Type
Assay
Name

Target Species
IC50 / EC50
(nM)

Notes

Biochemical
ADP-Glo™

Kinase Assay
RIPK1 Human 0.8 ± 0.2

Measures

direct

inhibition of

RIPK1 kinase

activity.

Biochemical

TR-FRET

Binding

Assay

RIPK1 Human 1.5 ± 0.4

Quantifies the

binding

affinity of the

inhibitor to

the RIPK1

kinase

domain.[1]

Target

Engagement

NanoBRET™

Assay
RIPK1 Human 12.5 ± 3.1

Measures

target

engagement

in live cells.

[1][2]

Cell-Based

HT-29

Necroptosis

Assay

RIPK1 Human 25.7 ± 5.8

Measures

protection

against

TNFα/SM-

164/z-VAD-

fmk induced

necroptosis.

Cell-Based

pRIPK1

(S166) HTRF

Assay

RIPK1 Human 30.2 ± 6.5

Measures

inhibition of

RIPK1

autophosphor

ylation in

cellular

context.[3]
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Signaling Pathway
GSK163929 inhibits RIPK1, a critical kinase in the necroptosis signaling pathway.

Understanding this pathway is essential for designing and interpreting cell-based assays.
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TNFα

TNFR1

 Binds

Complex I
(TRADD, TRAF2, cIAP1/2, RIPK1)

 Recruits

Ub-RIPK1

 Ubiquitinates

Complex II / Necrosome
(RIPK1, RIPK3, MLKL)

 Transitions to
(cIAP inhibition)

NF-κB Pathway
(Survival)

 Activates

p-RIPK1

 Autophosphorylation

p-RIPK3

 Phosphorylates

p-MLKL
(Oligomerization)

 Phosphorylates

Necroptosis
(Cell Death)

 Executes

GSK163929

 Inhibits
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Dispense GSK163929 dilutions
and controls into 384-well plate

Add RIPK1 enzyme and
substrate (e.g., MBP) mixture

Incubate at RT for 60 min
(Kinase Reaction)

Add ADP-Glo™ Reagent

Incubate at RT for 40 min
(Terminate reaction, deplete ATP)

Add Kinase Detection Reagent

Incubate at RT for 30 min
(Convert ADP to ATP, generate light)

Read luminescence on plate reader

Analyze data and calculate IC50
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Problem:
High variability in results

(High %CV)

Is variability between
replicate wells or
across the plate?

Is the issue in a
cell-based assay?

Check pipetting technique
and equipment calibration.

Ensure proper mixing.

 Replicate Wells

Look for 'edge effects'.
Improve plate incubation conditions.

Use a plate shaker.

 Across Plate

Check for inconsistent cell seeding,
uneven confluency, or

cell line instability.

 Yes

Check reagent stability
(enzyme, ATP, probe).
Validate reagent prep.

 No (Biochemical)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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